Cas no 1434053-29-8 (5,6,7,8-tetrahydro-7-methyl-[1,2,4]Triazolo[1,5-a]pyrazin-2-amine)

5,6,7,8-tetrahydro-7-methyl-[1,2,4]Triazolo[1,5-a]pyrazin-2-amine structure
1434053-29-8 structure
Product Name:5,6,7,8-tetrahydro-7-methyl-[1,2,4]Triazolo[1,5-a]pyrazin-2-amine
CAS No:1434053-29-8
MF:C6H11N5
MW:153.185039758682
CID:2114763
Update Time:2023-11-19

5,6,7,8-tetrahydro-7-methyl-[1,2,4]Triazolo[1,5-a]pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-tetrahydro-7-methyl-[1,2,4]Triazolo[1,5-a]pyrazin-2-amine
    • PCIHGHMCWQVADS-UHFFFAOYSA-N
    • 7-Methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine
    • CID 83872677
    • [1,2,4]Triazolo[1,5-a]pyrazin-2-amine, 5,6,7,8-tetrahydro-7-methyl-
    • 2-Amino-7-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyrazine
    • Inchi: 1S/C6H11N5/c1-10-2-3-11-5(4-10)8-6(7)9-11/h2-4H2,1H3,(H2,7,9)
    • InChI Key: PCIHGHMCWQVADS-UHFFFAOYSA-N
    • SMILES: N1(C)CC2=NC(N)=NN2CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Topological Polar Surface Area: 60

Experimental Properties

  • Density: 1.54±0.1 g/cm3(Predicted)
  • Boiling Point: 363.9±52.0 °C(Predicted)
  • pka: 6.38±0.20(Predicted)
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